Cas no 1251625-84-9 (9-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-2H,3H,4H,6H-[1,3]thiazino[2,3-b]quinazolin-6-one)

• Product Name: 9-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-2H,3H,4H,6H-[1,3]thiazino[2,3-b]quinazolin-6-one
• CAS No: 1251625-84-9
• MF: C₂₁H₁₉N₃O₂S
• MW: 377.459463357925
• CID: 5781323
• PubChem ID: 49664583
• Update Time: 2025-07-08

9-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-2H,3H,4H,6H-[1,3]thiazino[2,3-b]quinazolin-6-one Chemical and Physical Properties

Names and Identifiers

• AKOS005745707
• 9-(3,4-dihydroisoquinolin-2(1H)-ylcarbonyl)-3,4-dihydro-2H,6H-[1,3]thiazino[2,3-b]quinazolin-6-one
• 9-(3,4-dihydro-1H-isoquinoline-2-carbonyl)-3,4-dihydro-2H-[1,3]thiazino[2,3-b]quinazolin-6-one
• 1251625-84-9
• STL135594
• VU0624199-1
• F3406-6941
• 9-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-2H,3H,4H,6H-[1,3]thiazino[2,3-b]quinazolin-6-one
• 9-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-3,4-dihydro-[1,3]thiazino[2,3-b]quinazolin-6(2H)-one

• Inchi： 1S/C21H19N3O2S/c25-19(23-10-8-14-4-1-2-5-16(14)13-23)15-6-7-17-18(12-15)22-21-24(20(17)26)9-3-11-27-21/h1-2,4-7,12H,3,8-11,13H2
• InChI Key： CNSKFIMMUVOTNO-UHFFFAOYSA-N
• SMILES： S1CCCN2C(C3C=CC(=CC=3N=C12)C(N1CC2C=CC=CC=2CC1)=O)=O

Computed Properties

• Exact Mass: 377.11979803g/mol
• Monoisotopic Mass: 377.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 78.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 9-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-2H,3H,4H,6H-[1,3]thiazino[2,3-b]quinazolin-6-one

Introduction to 9-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-2H,3H,4H,6H-[1,3]thiazino[2,3-b]quinazolin-6-one (CAS No. 1251625-84-9)

9-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-2H,3H,4H,6H-[1,3]thiazino[2,3-b]quinazolin-6-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its potential biological activity. This compound belongs to the class of heterocyclic molecules, which are widely recognized for their diverse pharmacological properties. The presence of multiple fused rings and functional groups makes it an intriguing candidate for further investigation in drug discovery and development.

The molecular structure of 9-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-2H,3H,4H,6H-[1,3]thiazino[2,3-b]quinazolin-6-one incorporates a tetrahydroisoquinoline moiety at the 2-position carbonyl group. Tetrahydroisoquinoline derivatives are well-documented for their involvement in various biological pathways and have been explored for their potential applications in treating neurological disorders and cancer. The incorporation of this scaffold into the molecule suggests that it may exhibit similar pharmacological effects.

Beyond the tetrahydroisoquinoline moiety, the compound features a thiazino[2,3-b]quinazolin-6-one core. This particular scaffold is less common but has shown promise in certain therapeutic contexts. The thiazino ring system introduces sulfur atoms into the structure, which can influence the electronic properties and interactions with biological targets. Quinazolinones are another class of heterocycles that have been extensively studied for their antimicrobial and anticancer activities. The combination of these two scaffolds in 9-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-2H,3H,4H,6H-[1,3]thiazino[2,3-b]quinazolin-6-one may synergize to produce novel biological effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such complex molecules with biological targets. Studies have indicated that the tetrahydroisoquinoline part of the molecule may interact with enzymes and receptors involved in neurotransmitter signaling. This could make it a valuable candidate for developing treatments for conditions such as depression and Parkinson's disease. Additionally, the thiazino[2,3-b]quinazolin-6-one moiety may contribute to its ability to modulate other critical biological pathways.

The synthesis of 9-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-2H,3H,4H,6H-[1,3]thiazino[2,3-b]quinazolin-6-one presents unique challenges due to its complex structure. However， recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as multi-step organic synthesis combined with catalytic processes have been employed to construct the desired framework efficiently. These advancements not only facilitate research but also open up possibilities for industrial applications.

In terms of biological activity, 9-(1 , 2 , 3 , 4 - tetrahydroisoquinoline - 2 - carbonyl ) - 2 H , 3 H , 4 H , 6 H - [ 1 , 3 ] thiazino [ 2 , 3 - b ] quinazolin - 6 - one has shown promise in preliminary assays. Initial studies suggest that it may exhibit inhibitory effects on certain kinases and other enzymes relevant to cancer progression. Furthermore， its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development. Further research is ongoing to fully elucidate its mechanism of action and potential therapeutic applications.

The pharmaceutical industry is increasingly interested in heterocyclic compounds due to their versatility and efficacy. 9-(1 , 2 , 3 , 4 - tetrahydroisoquinoline - 2 - carbonyl ) - [ ) - [ ) - [ ) - [ ) ] thiazino [ b ] quinazolin - one one one one one one one one one one one one is no exception and represents a significant step forward in the quest for novel therapeutics. As research continues， we can expect more insights into its properties and potential uses， which could revolutionize treatment strategies for various diseases.